2-chloro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide

• IUPAC Name: 2-chloro-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H11ClN4OS/c19-15-13(3-1-9-20-15)16(24)22-12-7-5-11(6-8-12)17-23-14-4-2-10-21-18(14)25-17/h1-10H,(H,22,24)
• InChI Key: NVFSQKFDZFDRCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)C(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C18H11ClN4OS
• Molecular Weight: 366.8 g/mol

Description

Thiazolo[5,4-b]pyridine is a core structural motif present in a wide range of natural products and has a wide range of medicinal and biological properties. These compounds have been shown to exhibit potent phosphoinositide 3-kinase (PI3K) inhibitory activity.

Synthesis Analysis

Thiazolo[5,4-b]pyridines can be synthesized in several steps from commercially available substances. The reaction of hydrazonoyl halides with certain compounds in ethanol and triethylamine yields a series of derivatives. The structures of the newly synthesized compounds are usually elucidated based on elemental analysis, spectral data, and alternative synthetic routes.

Chemical Reactions Analysis

The chemical reactions involving thiazolo[5,4-b]pyridines are complex and can involve several steps. For example, the reaction of certain compounds with arylidenemalononitrile can yield a variety of derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazolo[5,4-b]pyridines can vary depending on the specific compound. For example, some compounds can be crystallized from ethanol.

Mechanism of Action

Thiazolo[5,4-b]pyridine derivatives have been found to show potent PI3K inhibitory activity. The N-heterocyclic core of these compounds is directly involved in the binding to the kinase through key hydrogen bonds interaction.

Future Directions

Thiazolo[5,4-b]pyridines have shown promise in various areas of drug development, including as potent PI3K inhibitors. Future research may focus on further exploring the medicinal and biological properties of these compounds and developing new derivatives with improved properties.